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Compound of Interest

Compound Name: Idesin
Cat. No.: B16330615
Get Quote
. J

Idesin: A Technical Overview

For Immediate Release

Shanghai, China — December 15, 2025 — This document provides a concise technical summary
of the chemical compound Idesin, including its key identifiers and physicochemical properties.
This information is intended for researchers, scientists, and professionals in drug development.

Core Compound Information

A comprehensive search of chemical databases has yielded the following core information for
Idesin.
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Property Value Source

CAS Number 20331-85-5 PubChem[1]
Molecular Weight 302.28 g/mol PubChem[1]
Molecular Formula C13H1808 PubChem[1]
PubChem CID 21591972 PubChem[1]

(2S,3R,4S,5S,6R)-2-[2-
hydroxy-6-

IUPAC Name (hydroxymethyl)phenoxy]-6- PubChem[1]
(hydroxymethyl)oxane-3,4,5-

triol

IDESIN, (2S,3R,4S,5S,6R)-2-
(2-hydroxy-6-
Synonyms (hydroxymethyl)phenoxy)-6- PubChem[1]
(hydroxymethyl)oxane-3,4,5-
triol

Biological Activity and Experimental Data

Despite a thorough literature and database search for "ldesin," including its CAS number and
various synonyms, no specific information regarding its mechanism of action, associated
signaling pathways, or detailed experimental protocols could be retrieved from publicly
available scientific resources.

The absence of such data suggests that Idesin may be a novel or less-studied compound.
Therefore, the creation of in-depth technical documentation, including signaling pathway
diagrams and experimental workflows as initially requested, is not feasible at this time due to
the lack of foundational research data.

Logical Workflow for Future Research

For researchers interested in investigating Idesin, a logical experimental workflow would be
necessary to elucidate its biological function. The following diagram outlines a potential high-
level approach.
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Caption: A generalized workflow for the investigation of a novel compound like Idesin.
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This document serves as a foundational piece of information on Idesin. Further experimental
investigation is required to understand its biological role and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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